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Compound of Interest

Compound Name: Tetramethylammonium oxalate

Cat. No.: B1610726 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetramethylammonium oxalate, with the CAS number 98296-17-4, is a quaternary

ammonium salt that has garnered interest in various scientific and technical applications.[1]

This document provides an in-depth overview of its chemical properties, synthesis, and key

applications, with a focus on its role as a performance enhancer in molecular biology and

materials science. All quantitative data is presented in structured tables, and detailed

experimental protocols are provided for key applications.

Chemical and Physical Properties
Tetramethylammonium oxalate is a white crystalline solid.[1] It is also referred to as Bis-

(tetramethylammonium) oxalate.[2][3][4] The compound is composed of two

tetramethylammonium cations and an oxalate anion.[3][4] A summary of its key physical and

chemical properties is provided in the table below.
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Property Value Source

CAS Number 98296-17-4 [2]

Molecular Formula C10H24N2O4 [2][3][4]

Molecular Weight 236.31 g/mol [2][3][4]

Synonyms
Bis-(tetramethylammonium)

oxalate, TMA Oxalate
[2][3]

Appearance White crystalline solid [1]

Solubility
High solubility in water and

organic solvents
[1]

Hydrogen Bond Acceptor

Count
4 [2]

Rotatable Bond Count 0 [2]

Experimental Protocols
Synthesis of Bis(tetramethylammonium) oxalate
monohydrate
A straightforward method for the synthesis of Bis(tetramethylammonium) oxalate monohydrate

involves the neutralization of oxalic acid with tetramethylammonium hydroxide.[5]

Materials:

Oxalic acid (0.126 g, 1 mmol)

25% solution of tetramethylammonium hydroxide

Water-ethanol (1:2 v/v) mixture

Procedure:

Dissolve oxalic acid in the water-ethanol mixture.
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Add the 25% tetramethylammonium hydroxide solution to neutralize the acid.

Allow the solution to stand for several weeks for colorless block crystals to separate.[5]

Synthesis of Bis(tetramethylammonium) oxalate monohydrate

Oxalic Acid +
Tetramethylammonium Hydroxide

(in Water-Ethanol)
Neutralization Reaction

Mix Crystallization
(several weeks)

Yields Bis(tetramethylammonium)
oxalate monohydrate crystals

Forms

Click to download full resolution via product page

Synthesis workflow for Bis(tetramethylammonium) oxalate monohydrate.

Application as a PCR Enhancer
Tetramethylammonium oxalate has been demonstrated to be a powerful enhancer of the

Polymerase Chain Reaction (PCR), increasing both specificity and yield.[6] It is particularly

effective at decreasing the formation of non-specific DNA fragments.[6]

Materials:

DNA template

Forward and Reverse Primers (10 µM stocks)

dNTPs (10 mM stock)

Taq DNA Polymerase

10X Standard Taq Reaction Buffer

Tetramethylammonium oxalate solution

Nuclease-free water

Procedure:
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Assemble the following reaction components on ice in a sterile thin-walled PCR tube:

10X Standard Taq Reaction Buffer: 5 µl

10 mM dNTPs: 1 µl

10 µM Forward Primer: 1 µl

10 µM Reverse Primer: 1 µl

Template DNA: <1,000 ng

Taq DNA Polymerase: 0.25 µl

Tetramethylammonium oxalate: to a final concentration of 2 mM

Nuclease-free water: to a final volume of 50 µl

Mix the reaction gently and centrifuge briefly to collect the contents at the bottom of the tube.

Transfer the reaction to a thermocycler and perform the following cycling protocol:

Initial Denaturation: 94°C for 1 minute

30 Cycles:

Denaturation: 94°C for 15 seconds

Annealing: 49-58°C for 15 seconds (optimize based on primer Tm)

Extension: 72°C for 30 seconds

Final Extension: 72°C for 1 minute

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1610726?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PCR Enhancement Workflow with Tetramethylammonium Oxalate

Thermocycling Protocol

Per Cycle

1. Assemble PCR Reaction Mix
(including 2 mM TMA Oxalate)

2. Perform Thermocycling

Place in Thermocycler

3. Analyze PCR Products
(e.g., Gel Electrophoresis)

Yields Amplified DNA

Initial Denaturation
94°C, 1 min

30 Cycles

Final Extension
72°C, 1 min

Denaturation
94°C, 15s

Annealing
49-58°C, 15s

Extension
72°C, 30s

Click to download full resolution via product page

Workflow for PCR enhancement using Tetramethylammonium oxalate.

Use as a Porogen in the Preparation of Carbon
Nanofibers
Thermosensitive Bis-(tetramethylammonium) oxalate (TMAO) can be incorporated as an in-situ

porogen into polyacrylonitrile (PAN) nonwoven nanofibers produced by electrospinning.[2] This

process is used to create supercapacitor electrode materials.[2]
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Materials:

Polyacrylonitrile (PAN)

Bis-(tetramethylammonium) oxalate (TMAO)

Dimethylformamide (DMF)

Water

Procedure:

Prepare a dispersion of TMAO in DMF and water by ultrasonication and mechanical stirring.

Dissolve PAN in the TMAO dispersion at 50°C and stir overnight at room temperature. A

typical concentration is 10 wt% PAN with 0.05 wt% or 0.1 wt% TMAO.[2]

Electrospin the solution using a 20G spinneret at an applied voltage of 15 kV.[2]

Collect the fibers on a grounded collector rotating at 300 rpm.[2]

Subject the resulting nanofibers to a series of thermal treatments:

Stabilization

Single-step carbonization

CO2 activation

Carbon Nanofiber Preparation using TMAO as a Porogen

1. Prepare PAN/TMAO
Solution in DMF

2. Electrospinning
3. Thermal Treatment

(Stabilization, Carbonization, Activation)
Porous Carbon

Nanofibers

Click to download full resolution via product page
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Workflow for carbon nanofiber preparation.

Signaling Pathways
Currently, there is no scientific literature to suggest that Tetramethylammonium oxalate is

involved in any biological signaling pathways. Its primary applications are in the fields of

molecular biology diagnostics and materials science, leveraging its chemical and physical

properties rather than any specific biological activity.

Safety Information
For detailed safety information, including handling, storage, and disposal, it is essential to

consult the Safety Data Sheet (SDS) provided by the supplier. General safety precautions

include wearing appropriate personal protective equipment (PPE), such as gloves and safety

glasses, and working in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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